Cas no 28296-70-0 (chi-Caesalpin)

• Product name: chi-Caesalpin
• CAS No: 28296-70-0
• MF: C₂₀H₃₀O₄
• MW: 334.4498
• CID: 2071418
• PubChem ID: 71436634

chi-Caesalpin Chemical and Physical Properties

Names and Identifiers

• chi-Caesalpin
• x-Caesalpin
• 1,2,3,4,4a,5,6,6a,7,11,11a,11b-Dodecahydro-4,4,7,11b-tetramethylphenanthro[3,2-b]furan-3,4a,6-triol
• 28296-70-0

• Inchi： InChI=1S/C20H30O4/c1-11-12-6-8-24-15(12)9-13-17(11)14(21)10-20(23)18(2,3)16(22)5-7-19(13,20)4/h6,8,11,13-14,16-17,21-23H,5,7,9-10H2,1-4H3
• InChI Key： GPLHUXZBDZJHPV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 334.21440943Da
• Monoisotopic Mass: 334.21440943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų
• XLogP3: 2.6